Cas no 25391-74-6 (5-Methyl-3-nitro-2-pyridinethiol)

• Product Name: 5-Methyl-3-nitro-2-pyridinethiol
• CAS No: 25391-74-6
• MF: C₆H₆N₂O₂S
• MW: 170.189039707184
• CID: 2932021
• Update Time: 2023-08-10

5-Methyl-3-nitro-2-pyridinethiol Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-nitro-2-pyridinethiol
• 5-METHYL-3-NITRO-PYRIDINE-2-THIOL
• 5-methyl-3-nitropyridine-2-thiol
• 5-methyl-3-nitro-1H-pyridine-2-thione
• SBB088417
• 2-mercapto-5-methyl-3- nitropyridine
• 5-Methyl-3-nitropyridine-2(1H)-thione
• 5-Methyl-3-nitro-2-pyridinethiol

• Inchi： 1S/C6H6N2O2S/c1-4-2-5(8(9)10)6(11)7-3-4/h2-3H,1H3,(H,7,11)
• InChI Key： FHQQQGHOVLBHIU-UHFFFAOYSA-N
• SMILES： S=C1C(=CC(C)=CN1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 275
• XLogP3: 0.8
• Topological Polar Surface Area: 89.9